Cas no 479-61-8 (Chlorophyll a (Technical Grade))

Chlorophyll a (Technical Grade) structure
479-61-8 structure
Product Name:Chlorophyll a (Technical Grade)
CAS No:479-61-8
Molecular Formula:C55H72MgN4O5
Molecular Weight:893.4890
MDL:MFCD00079050
CID:37654
PubChem ID:24892839

Chlorophyll a (Technical Grade) Properties

Names and Identifiers

    • Chlorophyll,paste
    • Chlorophyll a
    • CHLOROPHYLL
    • CHLOROPHYLL A(AS) (In Solution)
    • CHLOROPHYLL A(AS) (In Solution) PrintBack
    • V0301
    • C55H72MgN4O5
    • Chlorophyll a, from spinach
    • Chlorophyll a, analytical standard
    • DB02133
    • X7304
    • Chlorophyll a, from Anacystis nidulans algae
    • C05306
    • 479C618
    • Chlorophyll A, United Stat
    • Chlorophyll a (Technical Grade)
    • EINECS 207-536-6
    • 479-61-8
    • Magnesium, (3,7,11,15-tetramethyl-2-hexadecenyl 9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-N23,N24,N25,N26)-, (SP-4-2-(3S-(3alpha(2E,7S*,11S*),4beta,21beta)))-
    • MFCD00079050
    • Chlorophyll A, United States Pharmacopeia (USP) Reference Standard
    • CHLOROPHYLL A (CONSTITUENT OF SAW PALMETTO) [DSC]
    • Magnesium, ((2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl (3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-kappaN23,kappaN24,kappaN25,kappaN26)-, (SP-4-2)-
    • ((2E,7R,11R)-3,7,11,15-tetramethylhexadec-2-en-1-yl (2(2)R,17S,18S)-7-ethyl-2(1),2(2),17,18-tetrahydro-2(2)-(methoxycarbonyl)-3,8,13,17-tetramethyl-2(1)-oxo-12-ethenylcyclopenta(at)porphyrin-18-propanoato(2-))magnesium
    • MAGNESIUM, (3,7,11,15-TETRAMETHYL-2-HEXADECENYL 9-ETHENYL-14-ETHYL-21-(METHOXYCARBONYL)-4,8,13,18-TETRAMETHYL-20-OXO-3-PHORBINEPROPANOATO(2-)-KAPPAN23,KAPPAN24,KAPPAN25,KAPPAN26)-, (SP-4-2-(3S-(3ALPHA(2E,7S*,11S*),4BETA,21BETA)))-
    • MAGNESIUM, (DIHYDROGEN 21-CARBOXY-14-ETHYL-4,8,13,18-TETRAMETHYL-20-OXO-9-VINYL-3-PHORBINEPROPIONATO(2-))-, 21-METHYL 3-PHYTYL ESTER, (E)-
    • Magnesium, ((2E,7R,11R)3,7,11,15tetramethyl2hexadecenyl (3S,4S,21R)9ethenyl14ethyl21(methoxycarbonyl)4,8,13,18tetramethyl20oxo3phorbinepropanoato(2)kappaN23,kappaN24,kappaN25,kappaN26), (SP42)
    • MAGNESIUM, ((2E,7R,11R)-3,7,11,15-TETRAMETHYL-2-HEXADECENYL (3S,4S,21R)-9-ETHENYL-14-ETHYL-21-(METHOXYCARBONYL)-4,8,13,18-TETRAMETHYL-20-OXO-3-PHORBINEPROPANOATO(2-)-.KAPPA.N23,.KAPPA.N24,.KAPPA.N25,.KAPPA.N26)-, (SP-4-2)-
    • Magnesium, (3,7,11,15tetramethyl2hexadecenyl 9ethenyl14ethyl21(methoxycarbonyl)4,8,13,18tetramethyl20oxo3phorbinepropanoato(2)N23,N24,N25,N26), (SP42(3S(3alpha(2E,7S*,11S*),4beta,21beta)))
    • CHLOROPHYLL-1
    • MAGNESIUM PHEOPHYTIN
    • CHEBI:18230
    • INS-140(PHAEOPHYTIN A)
    • DTXCID501028608
    • CHLOROPHYLL A [USP-RS]
    • Magnesium;methyl 16-ethenyl-11-ethyl-12,17,21,26-tetramethyl-4-oxo-22-[3-oxo-3-(3,7,11,15-tetramethylhexadec-2-enoxy)propyl]-23,25-diaza-7,24-diazanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,11,13(25),14,16,18,20(23)-decaene-3-carboxylate
    • Magnesium, [3,7,11,15-tetramethyl-2-hexadecenyl 9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-N23,N24,N25,N26]-, [SP-4-2-[3S-[3alpha(2E,7S*,11S*),4beta,21beta]]]-
    • CHLOROPHYLL A (USP-RS)
    • DTXSID90889346
    • Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl (3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-.kappa.N23,.kappa.N24,.kappa.N25,.kappa.N26]-, (SP-4-2)-
    • E-140(PHAEOPHYTIN A)
    • [(2E,7R,11R)-3,7,11,15-tetramethylhexadec-2-en-1-yl (2(2)R,17S,18S)-7-ethyl-2(1),2(2),17,18-tetrahydro-2(2)-(methoxycarbonyl)-3,8,13,17-tetramethyl-2(1)-oxo-12-ethenylcyclopenta[at]porphyrin-18-propanoato(2-)]magnesium
    • (SP-4-2)-((2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl (3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-kappaN(23),kappaN(24),kappaN(25),kappaN(26))-magnesium
    • VEGETABLE CHLOROPHYLL
    • MAGNESIUM, (3,7,11,15-TETRAMETHYL-2-HEXADECENYL 9-ETHENYL-14-ETHYL-21-(METHOXYCARBONYL)-4,8,13,18-TETRAMETHYL-20-OXO-3-PHORBINEPROPANOATO(2-)-.KAPPA.N23,.KAPPA.N24,.KAPPA.N25,.KAPPA.N26)-, (SP-4-2-(3S-(3.ALPHA.(2E,7S*,11S*),4.BETA.,21.BETA.)))-
    • ALPHA-CHLOROPHYLL
    • magnesium;methyl (3R,21S,22S)-16-ethenyl-11-ethyl-12,17,21,26-tetramethyl-4-oxo-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-23,25-diaza-7,24-diazanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,11,13(25),14,16,18,20(23)-decaene-3-carboxylate
    • AKOS025311474
    • INS NO.140(PHAEOPHYTIN A)
    • MAGNESIUM, (3,7,11,15-TETRAMETHYL-2-HEXADECENYL 9-ETHENYL-14-ETHYL-21-(METHOXYCARBONYL)-4,8,13,18-TETRAMETHYL-20-OXO-3-PHORBINEPROPANOATO(2-)-N23,N24,N25,N26)-, (SP-4-2-(3S-(3.ALPHA.(2E,7S*,11S*),4.BETA.,21.BETA.)))-
    • CHLOROPHYLL A (CONSTITUENT OF SAW PALMETTO)
    • UNII-YF5Q9EJC8Y
    • .ALPHA.-CHLOROPHYLL
    • 42617-16-3
    • 3-PHORBINEPROPANOIC ACID, 9-ETHENYL-14-ETHYL-21-(METHOXYCARBONYL)-4,8,13,18-TETRAMETHYL-20-OXO-, 3,7,11,15-TETRAMETHYL-2-HEXADECENYL ESTER, MAGNESIUM COMPLEX, (3S-(3ALPHA(2E,7S*,11S*),4BETA,21BETA))-
    • CHLOROPHYLL A [MI]
    • MDL: MFCD00079050
    • InChIKey: ATNHDLDRLWWWCB-AENOIHSZSA-M
    • Inchi: 1S/C55H73N4O5.Mg/c1-13-39-35(8)42-28-44-37(10)41(24-25-48(60)64-27-26-34(7)23-17-22-33(6)21-16-20-32(5)19-15-18-31(3)4)52(58-44)50-51(55(62)63-12)54(61)49-38(11)45(59-53(49)50)30-47-40(14-2)36(9)43(57-47)29-46(39)56-42;/h13,26,28-33,37,41,51H,1,14-25,27H2,2-12H3,(H-,56,57,58,59,61);/q-1;+2/p-1/b34-26+;/t32-,33-,37+,41+,51-;/m1./s1
    • SMILES: [Mg+2].O=C1C2C(C([H])([H])[H])=C3C([H])=C4C(C([H])([H])C([H])([H])[H])=C(C([H])([H])[H])C(C([H])=C5C(C([H])=C([H])[H])=C(C([H])([H])[H])C(=C([H])C6[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])C(=O)OC([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C(=C([C@@]1([H])C(=O)OC([H])([H])[H])C=2[N-]3)N=6)[N-]5)=N4 |c:40,120,t:10,27|

Computed Properties

  • Exact Mass: 892.53500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 22
  • Monoisotopic Mass: 893.543
  • Heavy Atom Count: 65
  • Complexity: 2130
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • XLogP3: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 96.4

Experimental Properties

  • LogP: 9.95450
  • PSA: 104.25000
  • Merck: 13,2174
  • Boiling Point: No data available
  • Melting Point: 117-120°
  • Vapor Pressure: No data available
  • Flash Point: No data available
  • Solubility: diethyl ether: soluble0.1mg/10 mL
  • Color/Form: Waxy solid
  • Stability/Shelf Life: Stable, but may discolour upon exposure to light. Incompatible with strong oxidizing agents. May be air sensitive.
  • Solubility: Insoluble in water
  • Sensitiveness: Sensitive to light and air
  • Specific Rotation: D20 -262° (acetone)

Chlorophyll a (Technical Grade) Security Information

Chlorophyll a (Technical Grade) Customs Data

  • HS CODE:1302199099
  • Customs Data:

    China Customs Code:

    1302199099

Chlorophyll a (Technical Grade) Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01CBMR-1mg
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)-
479-61-8 ≥60%
1mg
$256.00 2024-05-01
A2B Chem LLC
AW53763-1mg
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)-
479-61-8 ≥60%
1mg
$179.00 2024-04-19
Aaron
AR01CBV3-1mg
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)-
479-61-8 85%
1mg
$393.00 2025-02-09
abcr
AB165500-1 mg
Chlorophyll a; .
479-61-8
1 mg
€326.00 2023-07-20
ChromaDex Standards
ASB-00003461-00A-2.5ml
CHLOROPHYLL A
479-61-8 %
2.5ml
$381.00
eNovation Chemicals LLC
Y1315355-1mg
Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)-
479-61-8 85%
1mg
$425 2024-06-06
MedChemExpress
HY-W127744-1mg
Chlorophyll a
479-61-8
1mg
¥3900 2024-05-22
TargetMol Chemicals
TN6942-1 mg
Chlorophyll a
479-61-8 98%
1mg
¥ 1,320
TRC
C379880-1mg
Chlorophyll a (Technical Grade)
479-61-8
1mg
$ 282.00 2023-09-08
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
YC7090-100mg
Chlorophyll a (Technical Grade)
479-61-8 ≥96%
100mg
¥590元 2023-09-15

Chlorophyll a (Technical Grade) Suppliers

Shanghai Hansi Chemical Industry Co., Ltd.
Audited Supplier Audited Supplier
(CAS:479-61-8)
MR./MRS.:GU JING LI
Phone:18939883912
Email:sales@gh-reagent.com
HU BEI RUI KE HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:479-61-8)
MR./MRS.:SHI JING LI
Phone:13545904560
Email:1373640151@qq.com
JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:479-61-8)
MR./MRS.:HAN JING LI
Phone:17701422016
Email:3587493084@qq.com
HU BEI YAO SHUO QUAN HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:479-61-8)
MR./MRS.:WU JING LI
Phone:18971238634
Email:2189484023@qq.com
Hubei Hanwei Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:479-61-8)
MR./MRS.:LI JUN
Phone:15791925948
Email:2801519207@qq.com
LAI BO ( SHANG HAI ) SHENG HUA Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:479-61-8)
MR./MRS.:ZHANG JING LI
Phone:13311756052
Email:2851717096@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:479-61-8)
MR./MRS.:SHEN JING LI
Phone:15221275939
Email:shenlinxing@macklin.cn

Chlorophyll a (Technical Grade) Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:479-61-8)Chlorophyll A
sfd12456
Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:479-61-8)Chlorophyll a (Technical Grade)
A948107
Purity:99%
Quantity:1mg
Price($):489.0